Progesterone 3-carboxymethyloxime

• Molecular Formula: C23H33NO4
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 2-[(E)-[(8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ylidene]amino]oxyacetic acid
• InChI: InChI=1S/C23H33NO4/c1-14(25)18-6-7-19-17-5-4-15-12-16(24-28-13-21(26)27)8-10-22(15,2)20(17)9-11-23(18,19)3/h12,17-20H,4-11,13H2,1-3H3,(H,26,27)/b24-16+/t17-,18+,19-,20-,22-,23+/m0/s1
• InChI Key: PPELYUTTZHLIAZ-CDUDAXDSSA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C/C(=N/OCC(=O)O)/CC[C@]34C)C
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=NOCC(=O)O)CCC34C)C
• Pictograms: Health Hazard

Description

Progesterone 3-O-(carboxymethyl)oxime is an oxime O-ether consisting of progesterone having an O-(carboxymethyl)oxime group at the 3-position. It is an oxime O-ether, a 20-oxo steroid and a monocarboxylic acid. It derives from a progesterone.

Scientific Research Applications

Enzyme Immunoassays

Progesterone 3-carboxymethyloxime plays a crucial role in the development of enzyme-linked immunosorbent assays (ELISAs) for measuring progesterone levels. Research has demonstrated the use of progesterone-3-O-carboxymethyloxime in various ELISA formats for detecting progesterone in milk and serum samples. These assays have shown high specificity and sensitivity, with strong correlations to established radioimmunoassay methods. This application is significant in fields like reproductive biology and dairy science, where accurate progesterone measurement is vital (Shrivastav et al., 2010), (Khatun et al., 2009), (Basu et al., 2006).

Neuroprotection and Neuroregeneration

Progesterone and its derivatives, including progesterone 3-carboxymethyloxime, are being explored for their neuroprotective and neuroregenerative properties. Studies suggest that progesterone can act as a neuroprotectant in conditions like traumatic brain injury and stroke. It's believed to exert these effects through mechanisms such as reducing excitotoxicity and inflammation, and enhancing myelin repair (Luoma et al., 2011), (Stein, 2001), (Schumacher et al., 2011).

Immunomodulation

Research indicates that progesterone, including its analogs like progesterone 3-carboxymethyloxime, may play a role in immunomodulation. For instance, it's been shown to influence the balance between natural killer cells and regulatory T cells in certain cancer therapies. This application is of particular interest in oncology and immunotherapy (Witkiewicz et al., 2010).

Hormone Receptor Research

Progesterone 3-carboxymethyloxime is used in studies examining the evolution of progesterone receptor ligands. These studies explore the development and therapeutic applications of various progesterone receptor modulators, which can have widespread implications in reproductive health and disease treatment (Madauss et al., 2007).